Cas no 2137915-95-6 (2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one)

• Product Name: 2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one
• CAS No: 2137915-95-6
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6040028
• PubChem ID: 165474484
• Update Time: 2025-05-22

2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one
• EN300-1128070
• 2137915-95-6

• Inchi： 1S/C10H13N3O2/c1-6-9(11-12-13(6)2)10(15)7-4-3-5-8(7)14/h7H,3-5H2,1-2H3
• InChI Key： WRISSUQZNKVBIT-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C(C1=C(C)N(C)N=N1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų

Additional information on 2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one

Comprehensive Guide to 2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one (CAS No. 2137915-95-6)

2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one (CAS No. 2137915-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a cyclopentanone core with a dimethyl-1H-1,2,3-triazole-4-carbonyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds in medicinal chemistry.

The structural uniqueness of 2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one lies in its triazole ring, which is known for its stability and ability to participate in hydrogen bonding. This feature enhances its utility in designing enzyme inhibitors and receptor modulators. Recent studies highlight its role in developing anticancer agents and antimicrobial compounds, aligning with the global focus on combating drug-resistant pathogens and chronic diseases.

From a synthetic chemistry perspective, CAS No. 2137915-95-6 serves as a key building block for click chemistry applications. The 1,2,3-triazole group facilitates efficient coupling reactions under mild conditions, a trend widely adopted in green chemistry initiatives. This aligns with the growing emphasis on sustainable synthesis methods in the chemical industry, addressing environmental concerns while maintaining high yields.

Market analysts note rising demand for 2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one in Asia-Pacific regions, driven by expanding pharmaceutical R&D investments. Its compatibility with high-throughput screening platforms makes it valuable for modern drug discovery pipelines. Frequently searched queries like "triazole derivatives in drug design" and "cyclopentanone applications 2024" reflect its relevance in current research trends.

Quality control protocols for CAS 2137915-95-6 typically involve HPLC purity verification (>98%) and spectroscopic characterization (NMR, MS). Storage recommendations include protection from moisture at -20°C, ensuring stability for long-term research use. These specifications cater to the precision requirements of medicinal chemistry applications where compound integrity is critical.

Emerging applications explore its derivatization for material science purposes, particularly in designing functional polymers with tailored thermal properties. This multidisciplinary potential answers frequent industry questions about "multifunctional heterocyclic compounds" and "advanced organic intermediates," positioning it as a compound of strategic importance in both academic and industrial settings.

Regulatory compliance for 2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one follows standard laboratory chemical guidelines, with proper handling procedures recommended. Its non-hazardous nature under normal conditions makes it accessible for routine research use, though proper ventilation and personal protective equipment are advised during handling, as with all fine chemicals.

Future research directions may explore its enantioselective synthesis, responding to the pharmaceutical industry's need for chiral building blocks. The compound's structural flexibility allows for diverse modifications, making it a promising candidate for developing targeted therapies in personalized medicine approaches - a hot topic in current biomedical discussions.

For procurement, technical specifications of CAS 2137915-95-6 should include batch-specific certificates of analysis, confirming identity through FTIR and mass spectrometry. Suppliers often provide custom synthesis services for labeled derivatives, addressing the needs of mechanistic studies and metabolic research applications that dominate contemporary biochemical inquiries.

The cost-effectiveness of 2-(dimethyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one production, combined with its synthetic versatility, ensures its continued importance in organic synthesis. As research into heterocyclic pharmacophores intensifies, this compound's role in developing next-generation therapeutics is expected to grow significantly, mirroring industry trends toward structurally innovative active pharmaceutical ingredients.